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Compound of Interest

4-bromo-N-cyclopropyl-2-
Compound Name:

methylbenzamide
CAS No.: 345965-99-3
Cat. No.: B3130896

Get Quote

\ J

CAS No: 345965-99-3 | Formula: C11H12BrNO | Role: Pharmaceutical Intermediate[1]

Executive Summary

4-bromo-N-cyclopropyl-2-methylbenzamide is a functionalized halogenated benzamide
widely utilized as a scaffold in medicinal chemistry, particularly in the synthesis of kinase
inhibitors and GPCR ligands via palladium-catalyzed cross-coupling reactions.[1][2] As a
research-grade chemical with limited toxicological history, it requires a "Universal Precaution”
approach.[1] This guide synthesizes available physicochemical data with structure-activity
relationship (SAR) insights to establish a self-validating safety protocol.

Part 1: Chemical Identity & Physicochemical Profile

Understanding the physical state and reactivity profile is the first line of defense.[1] The
presence of the aryl bromide facilitates cross-coupling, while the cyclopropyl amide moiety
introduces specific solubility and metabolic stability characteristics.[1]
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Substance Identification

Parameter

Specification

Chemical Name

4-bromo-N-cyclopropyl-2-methylbenzamide

CAS Number 345965-99-3

Molecular Weight 254.12 g/mol

SMILES CC1=C(C=CC(=C1)Br)C(=0O)NC2CC2

Appearance Solid (typically off-white to light tan powder)
Typically =295% (HPLC) for synthetic

Purity Grade ypieaty ( ) Y

applications

hvsicochemical . ety Implicati

Value L
Property . . Safety Implication
(Experimental/Predicted)
Skin Absorption Risk: High
B solubility in organic carriers
Solubility DMSO, Methanol, DCM ,
increases transdermal
permeability.[1]
Dust Hazard: Fine particulates
Melting Point Solid (predicted >120°C) may be generated during
weighing; inhalation risk.[1]
o ) Incompatibility: Avoid strong
o Stable; Aryl bromide is reactive o
Reactivity ) oxidizing agents and strong
under Pd-catalysis o
bases (hydrolysis risk).[1]
Bioaccumulation: Moderate
LogP ~2.4 (Predicted) lipophilicity suggests potential

for membrane crossing.[1]

Part 2: Hazard Identification & Toxicology Strategy
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Expert Insight: For research chemicals lacking extensive in vivo toxicity data, we apply a Read-
Across Risk Assessment.[1] We analyze the toxicity of structural analogs (e.g., simple
benzamides and cyclopropylamines) to predict hazards.[1]

GHS Classification (Derived)

Based on functional group analysis and analog data (e.g., 4-bromo-2-fluorobenzamide), the
following classifications are assigned as a baseline safety standard:

Signal Word:WARNING

H302: Harmful if swallowed (Acute Tox. 4).[1]

H315: Causes skin irritation (Skin Irrit. 2).[1][3][4]

H319: Causes serious eye irritation (Eye Irrit.[1][3][4][5] 2A).

H335: May cause respiratory irritation (STOT SE 3).[1][5]

Toxicology Logic (The "Why")[1]

o Cyclopropyl Moiety: Cyclopropylamines can be metabolically activated to reactive
intermediates (via CYP450 enzymes), potentially causing mechanism-based inhibition.[1]
Protocol: Treat as a potential sensitizer.[1]

* Benzamide Scaffold: Generally associated with low-to-moderate acute toxicity but potential
for CNS effects at high doses.[1]

o Aryl Bromide: Chemically stable until activated; primary risk is local irritation from hydrolysis
products if stored improperly.[1]

Part 3: Operational Handling Protocols

This section defines the engineering controls required to mitigate the risks identified above.

Engineering Controls Logic

The primary route of exposure for solid intermediates is inhalation of dust and dermal contact
with solutions.[1]
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+ Containment: All weighing of the solid must occur inside a Chemical Fume Hood or a
Powder Containment Balance Enclosure.[1]

« PPE: Nitrile gloves (double-gloving recommended for solutions), lab coat, and safety glasses
with side shields.[1]

Visualizing the Risk Assessment Workflow

The following diagram outlines the decision logic for handling this compound based on its
physical state and quantity.

Start: Handling 345965-99-3
Check Physical State

Solid / Powder Solution (Organic Solvent)

l :

Quantity > 100 mg? Solvent: DMSO/DMF?

lYes ﬁ’es
Fume Hood Required Consider Glove Box Double Nitrile Gloves
(Draft Shield on Balance) or HEPA Enclosure (Permeation Risk)

Standard PPE
(Single Nitrile)

Click to download full resolution via product page

Figure 1: Operational decision matrix for handling 4-bromo-N-cyclopropyl-2-
methylbenzamide based on state and solvent carrier.
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Part 4: Application Workflow - Suzuki-Miyaura
Coupling[1]

The primary utility of this compound is as an electrophile in cross-coupling.[1] The following
protocol integrates safety checkpoints directly into the synthetic workflow.

Objective: Coupling of 4-bromo-N-cyclopropyl-2-methylbenzamide with an aryl boronic acid.

Reagents & Safety Profile

o Substrate: 4-bromo-N-cyclopropyl-2-methylbenzamide (Irritant).[1]
o Catalyst: Pd(dppf)Clz (Sensitizer, Heavy Metal).[1]
e Base: Potassium Carbonate (Corrosive solid).[1]

¢ Solvent: 1,4-Dioxane/Water (Flammable, Peroxide former).[1]

Step-by-Step Protocol with Integrated Safety

e Setup (In Fume Hood):

o Charge a reaction vial with the benzamide (1.0 equiv), boronic acid (1.2 equiv), and base
(2.0 equiv).[1]

o Safety Check: Ensure vial is tared before adding toxic solids to minimize transfer steps.[1]
o Degassing:

o Add solvent (Dioxane/H20 4:1).[1] Sparge with Nitrogen for 5 minutes.

o Why? Oxygen removal prevents catalyst decomposition and homocoupling byproducts.[1]
o Catalyst Addition:

o Add Pd catalyst (0.05 equiv) quickly against a positive stream of nitrogen.[1]

o Safety Check: Pd salts are potential respiratory sensitizers; avoid aerosolization.[1]
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e Reaction:
o Seal vial and heat to 90°C for 2-12 hours.

o Pressure Warning: Dioxane vapor pressure increases significantly.[1] Use a pressure-
rated crimp vial or heavy-walled glass.[1]

o Workup:
o Cool to Room Temp.[1] Dilute with EtOAc. Wash with Brine.[1]

o Waste Check: Aqueous layer contains heavy metals (Pd) and must be segregated into
"Aqueous Heavy Metal Waste."[1]

Synthesis Safety Logic Diagram

Sealed Vial

5. Disposal
(Heavy Metal Segregation)

1. Reagent Charging In Hood 2. Solvent Addition
(Solid Handling) (Dioxane - Flammable)

3. Reaction (90°C)
(Pressure Hazard)

4. Workup & Extraction
(Organic Vapors)

Click to download full resolution via product page

Figure 2: Workflow for Suzuki Coupling emphasizing critical safety control points (CCPs).

Part 5: Emergency Response & Disposal[6]
First Aid Measures

o Eye Contact: Rinse cautiously with water for 15 minutes.[1][5][6][7] Remove contact lenses if
present.[1][4][5][6][7] Seek medical attention (benzamides can be persistent irritants).[1][4][5]

[6][7]

o Skin Contact: Wash with soap and water.[1][3][6][7] Do not use ethanol (may enhance
absorption).[1]

e Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center.

Spill Cleanup Protocol
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e Evacuate the immediate area if dust is airborne.[1][4][7]
o PPE: Wear N95/P100 respirator if outside a hood, goggles, and gloves.[1]
o Method: Wet wipe method is preferred to avoid dust generation.[1]

o Cover spill with wet paper towels (water/detergent).[1]

o Scoop into a sealable bag.

o Clean surface with 1N NaOH (to degrade potential active residues) followed by water.[1]

Disposal Considerations

e Solid Waste: Dispose of as "Hazardous Chemical Waste" (Solid).[1]
e Aqueous Waste: If used in catalysis, segregate as "Heavy Metal Aqueous Waste."[1]
o Contaminated Packaging: Treat empty vials as hazardous waste; do not rinse into sink.
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Disclaimer: This guide is for research and development purposes only. It is intended for use by
qualified personnel.[1] Users must conduct their own local risk assessment prior to handling.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety & Handling Guide: 4-Bromo-N-
cyclopropyl-2-methylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3130896/docs#technical-safety-handling-guide-4-
bromo-n-cyclopropyl-2-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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